![molecular formula C10H18N6O B5525974 acetone O-[4-(dimethylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxime](/img/structure/B5525974.png)
acetone O-[4-(dimethylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of triazine derivatives often involves multiple steps, including condensation, rearrangement, and cyclization reactions. For example, Gundogdu et al. (2020) synthesized a compound through the condensation and rearrangement of acetone with a specific oxazolidin-2-one, leading to a hemiaminal structure with a fused oxazine-oxazole ring. The exact configuration was determined by X-ray crystal analysis, proposing a mechanism for the formation of the fused ring structure (Gundogdu, Şahin, & Kara, 2020).
Molecular Structure Analysis
The molecular structure of triazine derivatives, including acetone O-[4-(dimethylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxime, can be elucidated using various spectroscopic techniques and theoretical calculations. Geng et al. (2023) confirmed the structure of related triazine compounds using NMR, HRMS, FT-IR spectroscopy, and single-crystal X-ray diffraction. Further, density functional theory (DFT) calculations were compared with X-ray diffraction values, indicating consistency between the molecular structures optimized by DFT and the crystal structures (Geng et al., 2023).
Chemical Reactions and Properties
Triazine derivatives undergo various chemical reactions, highlighting their reactivity and functional group transformations. For instance, the oximation of acetyl(hydroxyimino)acetone with hydroxylamine affords a mixture of oxime derivatives, showcasing the versatility and reactivity of these compounds in chemical synthesis (Fruttero et al., 1987).
Scientific Research Applications
Synthesis and Chemical Properties
Research in synthetic chemistry has explored the synthesis and properties of compounds related to acetone O-[4-(dimethylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxime. For instance, studies on the synthesis of β-amino acids through the condensation and rearrangement reaction of acetone with specific oxazolidin-2-ones have contributed to the understanding of hemiaminal structures containing fused oxazine-oxazole rings, providing insights into their formation mechanisms (O. Gundogdu, E. Şahin, & Yunus Kara, 2020). Similarly, electro-oxidation studies have examined the anodic methoxylation of dimethylamino derivatives in triazines, highlighting the reactivity of such compounds in electrochemical processes (M. Cariou, Khadija El Hobbi, & J. Simonet, 1993).
Environmental Degradation Studies
In environmental science, the degradation kinetics of atrazine and its degradation products with ozone and OH radicals have been investigated to understand better the pathways and mechanisms involved in water treatment processes. This research is crucial for developing predictive tools for drinking water treatment, considering the persistence and toxicity of such organic contaminants (J. L. Acero, K. Stemmler, & U. Gunten, 2000).
Applications in Sensing and Material Science
Metal-organic frameworks (MOFs) with anionic structures have been designed using triazine-based ligands, showcasing applications in sensing small molecules and separating cationic dyes. These frameworks exhibit solvatochromic behavior, offering potential as luminescent probes for various solvents, including acetone and ethanol. Such research underscores the versatility of triazine derivatives in constructing functional materials for environmental monitoring and remediation (Chunyi Sun et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-N-ethyl-2-N,2-N-dimethyl-6-(propan-2-ylideneamino)oxy-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N6O/c1-6-11-8-12-9(16(4)5)14-10(13-8)17-15-7(2)3/h6H2,1-5H3,(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYGFLPJEPVZRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=N1)ON=C(C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Propan-2-one O-(4-dimethylamino-6-ethylamino-[1,3,5]triazin-2-yl)-oxime |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.